molecular formula C11H14OS B13235752 2-[(2,5-Dimethylphenyl)sulfanyl]propanal

2-[(2,5-Dimethylphenyl)sulfanyl]propanal

Cat. No.: B13235752
M. Wt: 194.30 g/mol
InChI Key: FLORBYIKIVLPAK-UHFFFAOYSA-N
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Description

2-[(2,5-Dimethylphenyl)sulfanyl]propanal is an organosulfur compound characterized by a propanal backbone substituted with a sulfanyl group (-S-) linked to a 2,5-dimethylphenyl ring. This structure imparts unique physicochemical properties, such as moderate polarity due to the thioether group and steric effects from the methyl substituents on the aromatic ring. Potential applications include intermediates in pharmaceutical or agrochemical synthesis, where sulfur-containing moieties often enhance bioactivity or metabolic stability.

Properties

Molecular Formula

C11H14OS

Molecular Weight

194.30 g/mol

IUPAC Name

2-(2,5-dimethylphenyl)sulfanylpropanal

InChI

InChI=1S/C11H14OS/c1-8-4-5-9(2)11(6-8)13-10(3)7-12/h4-7,10H,1-3H3

InChI Key

FLORBYIKIVLPAK-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1)C)SC(C)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,5-Dimethylphenyl)sulfanyl]propanal typically involves the reaction of 2,5-dimethylthiophenol with propanal under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, to facilitate the nucleophilic substitution reaction. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product in high purity.

Industrial Production Methods

In an industrial setting, the production of 2-[(2,5-Dimethylphenyl)sulfanyl]propanal may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(2,5-Dimethylphenyl)sulfanyl]propanal undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

    Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

    Substitution: The sulfanyl group can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

    Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

    Oxidation: Sulfoxides and sulfones.

    Reduction: 2-[(2,5-Dimethylphenyl)sulfanyl]propanol.

    Substitution: Various alkylated or acylated derivatives.

Scientific Research Applications

2-[(2,5-Dimethylphenyl)sulfanyl]propanal has several applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

    Medicine: Research is ongoing to explore its potential as a therapeutic agent.

    Industry: It is used in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2,5-Dimethylphenyl)sulfanyl]propanal involves its interaction with specific molecular targets. The sulfanyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their function. Additionally, the aldehyde group can participate in various biochemical reactions, contributing to the compound’s overall biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-[(2,5-Dimethylphenyl)sulfanyl]propanal with three analogs, focusing on structural features, synthesis, and inferred properties.

Table 1: Comparative Analysis of Key Compounds

Compound Name Core Structure Functional Groups Synthesis Highlights Key Inferred Properties
2-[(2,5-Dimethylphenyl)sulfanyl]propanal Propanal + thioether linkage -CHO, -S-, 2,5-dimethylphenyl Likely thiol-acetaldehyde reaction Moderate polarity, oxidizable thioether
4,4'-(Propane-2,2-diyl)diphenol Bisphenol A analog Two -OH, central isopropyl bridge Acid-catalyzed condensation High thermal stability, rigidity
4,4'-Sulfonyldiphenol Sulfonyl-bridged diphenol -SO₂-, two -OH Sulfonation of diphenyl ether High polarity, acidic -OH groups
2-(2,3-Dimethylphenyl)-1-propanal Propanal + alkyl-substituted aryl -CHO, 2,3-dimethylphenyl Chloroacetone-mediated synthesis Lower polarity, steric hindrance

Structural and Electronic Differences

  • Sulfur vs. Oxygen/Sulfonyl Linkages: The thioether group in 2-[(2,5-Dimethylphenyl)sulfanyl]propanal is less polar than sulfonyl (-SO₂-) groups in 4,4'-sulfonyldiphenol but more polar than ethers. This affects solubility and reactivity; for example, thioethers are more prone to oxidation than ethers .
  • Substituent Positioning : The 2,5-dimethylphenyl group in the target compound creates a para-substituted aromatic system, reducing steric hindrance compared to the ortho-substituted 2,3-dimethylphenyl analog. This may enhance accessibility for nucleophilic attacks or catalytic interactions .

Physicochemical and Functional Properties

  • Polarity and Solubility: The sulfanyl group increases lipophilicity compared to sulfonyldiphenol but reduces it relative to the alkyl-substituted 2-(2,3-dimethylphenyl)-1-propanal. This balance may favor membrane permeability in bioactive molecules.
  • Thermal Stability: Thioethers generally exhibit lower thermal stability than sulfones or bisphenol derivatives due to weaker C-S bonds, limiting high-temperature applications .

Biological Activity

2-[(2,5-Dimethylphenyl)sulfanyl]propanal is an organic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This compound features a sulfanyl group attached to a propanal structure, which may influence its reactivity and interactions with biological targets. The following sections will explore the biological activity of this compound, including its antimicrobial properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for 2-[(2,5-Dimethylphenyl)sulfanyl]propanal is C11H14OSC_{11}H_{14}OS. The presence of the sulfanyl group (–S–) and the propanal moiety (–CHO) contributes to its chemical reactivity, potentially enhancing its biological activity.

Biological Activity Overview

Research indicates that compounds with sulfanyl and carbonyl functionalities often exhibit a range of biological activities, including antimicrobial, antifungal, and anticancer properties. The specific biological activities associated with 2-[(2,5-Dimethylphenyl)sulfanyl]propanal include:

  • Antimicrobial Activity : Initial studies suggest that this compound may possess significant antimicrobial properties against both Gram-positive and Gram-negative bacteria. For instance, derivatives containing the 2,5-dimethylphenyl scaffold have shown promising results against resistant strains of Staphylococcus aureus and Enterococcus faecium .
  • Antifungal Activity : Similar compounds have demonstrated efficacy against drug-resistant fungal strains, indicating that 2-[(2,5-Dimethylphenyl)sulfanyl]propanal could be explored further for antifungal applications .
  • Mechanisms of Action : The biological activity is often attributed to the ability of the compound to interact with cellular targets such as enzymes or receptors involved in microbial resistance mechanisms. The thioether linkage may enhance binding affinity to these targets.

Antimicrobial Studies

  • Study on Antibacterial Efficacy :
    • A study evaluated various derivatives of 2-[(2,5-Dimethylphenyl)sulfanyl]propanal for their antibacterial effects. Compounds were tested against a panel of bacterial strains using Minimum Inhibitory Concentration (MIC) assays.
    • Results indicated that certain derivatives exhibited MIC values as low as 2 µg/mL against methicillin-resistant Staphylococcus aureus (MRSA), suggesting strong antibacterial potential .
  • Antifungal Activity Assessment :
    • Another research effort focused on the antifungal properties of related compounds. The study found that compounds similar in structure to 2-[(2,5-Dimethylphenyl)sulfanyl]propanal demonstrated significant activity against Candida auris, a notorious drug-resistant fungus.
    • Notably, some derivatives showed activity greater than fluconazole, a common antifungal medication .

Mechanistic Insights

Research has also delved into the mechanisms by which these compounds exert their effects:

  • Enzyme Inhibition : The presence of the sulfanyl group may facilitate interactions with key enzymes involved in bacterial cell wall synthesis or fungal cell membrane integrity.
  • Resistance Mechanism Targeting : Compounds like 2-[(2,5-Dimethylphenyl)sulfanyl]propanal may target efflux pumps in bacteria that confer multidrug resistance, thereby restoring sensitivity to other antibiotics.

Data Table: Biological Activities of Related Compounds

Compound NameActivity TypeMIC (µg/mL)Target Organism
2-[(2,5-Dimethylphenyl)sulfanyl]propanalAntibacterial2MRSA
3-(1-(2,5-Dimethylphenyl)thioureido)propanoic acidAntifungal<1Candida auris
N-(4-Methylthio)benzamideAntibacterial16E. faecium
Benzene sulphonamide thiazolesDPP-4 Inhibition8Various pathogenic bacteria

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